
The Metabolic Journey of (+/-)-Felinine in
Domestic Cats: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Felinine, (+/-)-

Cat. No.: B1199444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Felinine, a unique sulfur-containing amino acid, is a prominent and intriguing component of

domestic cat urine. Its metabolism is closely linked to feline chemical communication, territorial

marking, and is influenced by the animal's sex, age, and health status. This technical guide

provides a comprehensive overview of the metabolic fate of (+/-)-felinine, detailing its

biosynthesis, excretion, and degradation. The document summarizes key quantitative data,

outlines experimental methodologies for its study, and presents visual representations of the

metabolic pathways and experimental workflows. This guide is intended to serve as a valuable

resource for researchers in animal physiology, veterinary science, and drug development,

offering insights into the unique biochemistry of the domestic cat.

Introduction
Felinine, chemically known as (R)-2-amino-3-(4-hydroxy-2-methylbutan-2-ylthio)propanoic acid,

is a sulfur-containing amino acid excreted in the urine of several species within the Felidae

family, including the domestic cat (Felis catus)[1][2]. It is a precursor to 3-mercapto-3-

methylbutan-1-ol (MMB), a volatile thiol that is a key contributor to the characteristic odor of cat

urine and is believed to act as a pheromone[2][3][4]. The production and excretion of felinine

are regulated by testosterone, leading to significantly higher concentrations in the urine of

intact male cats[2][3][5]. This guide delves into the intricate metabolic pathways of felinine, from

its synthesis in the liver and kidneys to its eventual excretion and degradation.
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Biosynthesis of Felinine
The biosynthesis of felinine is a multi-step process involving enzymes in both the liver and the

kidneys. The pathway begins with the condensation of glutathione and isopentenyl

pyrophosphate.

The key steps in the biosynthesis of felinine are as follows:

Formation of 3-methylbutanol-glutathione (3-MBG): The synthesis initiates in the liver with

the condensation of glutathione (GSH) and isopentenyl pyrophosphate (IPP), a key

intermediate in the mevalonate pathway of cholesterol synthesis, to form 3-methylbutanol-

glutathione (3-MBG)[2][3].

Conversion to 3-methylbutanol-cysteinylglycine (MBCG): 3-MBG is transported to the

kidneys where the enzyme γ-glutamyl transpeptidase (γ-GTP), located in the brush border of

proximal epithelial tubular cells, cleaves the glutamate residue to form 3-methylbutanol-

cysteinylglycine (MBCG)[3][6].

Hydrolysis to Felinine: The final step involves the hydrolysis of MBCG to yield felinine and

glycine. This reaction is primarily catalyzed by the enzyme cauxin (carboxylesterase 5A), a

major protein found in cat urine[3][6][7]. Cauxin is also expressed in the proximal tubular

epithelial cells of the kidney[8].
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Caption: Biosynthetic pathway of felinine from precursors in the liver and kidney.

Excretion and Degradation
Felinine is primarily excreted in the urine. A smaller portion is acetylated to N-acetylfelinine and

may be excreted in fecal matter[2][3]. The typical urinary excretion ratio of felinine and its

related metabolites is approximately 65.4% felinine, 25.1% N-acetylfelinine, 5.1% 3-MBG, and

4.4% MBCG[3].

Once excreted, felinine is degraded by microbial lyases to produce volatile sulfur-containing

compounds, including the putative pheromone 3-mercapto-3-methylbutan-1-ol (MMB)[3][4].

Other volatile derivatives identified in the headspace of cat urine include 3-mercapto-3-

methylbutyl formate, 3-methyl-3-methylthio-1-butanol, and 3-methyl-3-(2-methyldisulfanyl)-1-

butanol[6][7][9]. These compounds are responsible for the characteristic "catty" odor of the

urine and are believed to play a role in chemical communication and territorial marking[3][10]

[9].

Quantitative Data
The excretion of felinine is highly variable and influenced by several factors, including sex, age,

breed, and health status.

Table 1: Felinine Excretion in Different Cat Populations
Cat Population

Felinine Excretion Rate
(μmol/kg body weight/day)

Reference

Intact Male Cats 122 [3]

Castrated Male Cats 41 [3]

Female Cats 36 [3]

Table 2: Felinine:Creatinine Ratio in Different Cat Breeds
(Intact Males)
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Breed
Felinine:Creatinine (Fel:Cr)
Ratio (mean ± SD)

Reference

Abyssinian 0.878 ± 0.162 [4][6]

Sphynx 0.878 ± 0.341 [4][6]

Persian 0.792 ± 0.284 [4][6]

Ragdoll 0.673 ± 0.256 [4][6]

Siberian 0.627 ± 0.124 [4][6]

Birman 0.614 ± 0.266 [4][6]

British Shorthair 0.584 ± 0.220 [4][6]

Norwegian Forest Cat 0.566 ± 0.296 [4][6]

Overall Mean 0.702 ± 0.265 [4]

Note: The Felinine:Creatinine ratio is a normalized measure to account for variations in urine

concentration.

Table 3: Urinary Content of Felinine and its Precursors
in Normal and Renal Diseased Cats

Health Status Felinine (%) 3-MBG (%) MBCG (%) Reference

Normal >80 <10 <10 [10]

Mild Renal

Disease
>80 <10 <10 [10]

Moderate Renal

Disease
~60 >30 <10 [10]

Severe Renal

Disease
<30 >60 <10 [10]

Experimental Protocols
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The study of felinine metabolism relies on sensitive and specific analytical techniques to

quantify felinine and its precursors in biological matrices.

Sample Collection and Preparation
Urine Collection: Urine samples can be collected from cats via cystocentesis, catheterization,

or as a mid-stream free-catch sample[11]. For metabolic studies requiring sterile samples,

cystocentesis is the preferred method[11]. For at-home collection, non-absorbent litter can

be used to collect a voided sample[1][12][13].

Sample Storage: Immediately after collection, urine samples should be centrifuged to

remove cellular debris and the supernatant stored at -20°C or lower until analysis to prevent

degradation of metabolites[7].

Quantification of Felinine and its Precursors by LC-
MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the

accurate quantification of felinine, MBG, and MBCG in urine, serum, and tissue samples[3][14].

Chromatography: Reverse-phase liquid chromatography is typically employed to separate

the analytes.

Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is used to generate

ions, which are then detected and quantified using a tandem mass spectrometer (e.g., a

triple quadrupole or ion trap instrument)[14]. Multiple reaction monitoring (MRM) is used for

selective and sensitive quantification.

Analysis of Volatile Derivatives by GC-MS
Gas chromatography-mass spectrometry (GC-MS) is used to identify and quantify the volatile

degradation products of felinine in the headspace of urine samples.

Sample Preparation: Headspace solid-phase microextraction (SPME) is a common

technique to extract and concentrate the volatile organic compounds (VOCs) from the urine

sample before injection into the GC-MS system[15][16].
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Gas Chromatography: The extracted VOCs are separated on a capillary GC column.

Mass Spectrometry: The separated compounds are identified based on their mass spectra

and retention times.

Mandatory Visualization: Experimental Workflow for
Felinine Analysis
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Caption: A typical experimental workflow for the analysis of felinine and its derivatives.
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Conclusion
The metabolic fate of (+/-)-felinine in domestic cats is a complex and highly regulated process

with significant implications for feline physiology and chemical communication. This guide has

provided a detailed overview of the biosynthesis, excretion, and degradation of felinine,

supported by quantitative data and established experimental protocols. A thorough

understanding of this unique metabolic pathway is crucial for researchers in veterinary

medicine, animal nutrition, and those involved in the development of products aimed at

managing feline health and behavior. Further research into the precise regulatory mechanisms

and the full spectrum of biological functions of felinine and its derivatives will continue to be an

exciting area of investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://vcahospitals.com/know-your-pet/urinalysis
https://www.pdsa.org.uk/pet-help-and-advice/pet-health-hub/other-veterinary-advice/how-to-collect-a-urine-sample-from-your-cat
https://www.pethealthclub.com/uk/pet-advice/collecting-urine-sample-from-your-cat
https://pubmed.ncbi.nlm.nih.gov/29145026/
https://pubmed.ncbi.nlm.nih.gov/29145026/
https://www.researchgate.net/profile/Jacek-Koziel/publication/348219597_Simultaneous_Chemical_and_Sensory_Analysis_of_Domestic_Cat_Urine_and_Feces_With_Headspace_Solid-Phase_Microextraction_and_GC-MS-Olfactometry/links/5ff89b5445851553a02e68cc/Simultaneous-Chemical-and-Sensory-Analysis-of-Domestic-Cat-Urine-and-Feces-With-Headspace-Solid-Phase-Microextraction-and-GC-MS-Olfactometry.pdf
https://pubmed.ncbi.nlm.nih.gov/33908303/
https://www.benchchem.com/product/b1199444#metabolic-fate-of-felinine-in-domestic-cats
https://www.benchchem.com/product/b1199444#metabolic-fate-of-felinine-in-domestic-cats
https://www.benchchem.com/product/b1199444#metabolic-fate-of-felinine-in-domestic-cats
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199444?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

